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Introduction

L-ribonic acid is a pentonic acid, a sugar acid derived from the oxidation of the aldopentose L-
ribose. As a chiral molecule, it and its enantiomer, D-ribonic acid, play roles in various
biological systems. This technical guide provides a detailed overview of the known chemical
and physical properties of L-ribonic acid, outlines general experimental protocols for its
synthesis and analysis, and explores its metabolic context. The information is presented to
support further research and development activities involving this compound.

Chemical and Physical Properties

The fundamental chemical and physical properties of L-ribonic acid are summarized below. It
is important to note that while some data is derived from experimental observations, other
values are based on computational predictions and should be considered as such.

General Properties

L-ribonic acid is the L-enantiomer of ribonic acid. The "L" designation refers to its
stereochemical relationship to L-glyceraldehyde. The "(+)" notation, often used in its naming as
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L-(+)-ribonic acid, indicates that it is dextrorotary, meaning it rotates plane-polarized light in a
clockwise direction.[1][2]

Property Value Source

(2S,3S,4S)-2,3,4,5-
IUPAC Name ) ) [3]
Tetrahydroxypentanoic acid

Molecular Formula CsH1006 [4]
CAS Number 710941-59-6 [4]
ChEBI ID CHEBI:87765 [3]

Physicochemical Data

The following table presents key physicochemical data for L-ribonic acid. Where specific
experimental data for the L-isomer is unavailable, predicted values or data for the closely
related D-isomer are provided for reference.

Property Value Notes Source

Molecular Weight 166.13 g/mol [4]

Data for D-ribonic acid

Melting Point Not available is also not readily
available.
Boiling Point 584.0 £ 50.0 °C Predicted

Aldonic acids are
Solubility Soluble in water generally water- [5]

soluble solids.

Predicted for ribonic

pKa ~3.38-3.8 _
acid.
Specific rotation value
Optical Rotation Dextrorotary (+) not found in the [1][2]

literature.
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Experimental Protocols

Detailed, validated experimental protocols specifically for L-ribonic acid are not widely
available in the public domain. However, based on established methods for the synthesis,
purification, and analysis of aldonic acids, a general workflow can be proposed.

Synthesis of L-Ribonic Acid

A common method for the synthesis of aldonic acids is the oxidation of the corresponding
aldose.[5] For L-ribonic acid, this would involve the oxidation of L-ribose.

Reaction: Oxidation of L-ribose to L-ribonic acid.
Reagents and Solvents:

L-ribose

Oxidizing agent (e.g., bromine water, nitric acid, or enzymatic catalysts)[5]

Buffering agents (e.g., barium or calcium benzoate to maintain low acidity)[6]

Solvents for reaction and purification (e.g., water, ethanol)

General Procedure:

 Dissolution: Dissolve L-ribose in water.

o Buffering: Add a suitable buffering salt to the solution to control the pH during oxidation.[6]

o Oxidation: Slowly add the oxidizing agent to the cooled reaction mixture. The reaction
progress can be monitored by techniques such as thin-layer chromatography (TLC).

e Quenching: Once the reaction is complete, quench any remaining oxidizing agent.

« |solation: The product, often as a salt (e.g., calcium gluconate in the case of glucose
oxidation), can be precipitated and collected by filtration.[6]

 Acidification: The free acid can be obtained by treating the salt with a strong acid, followed
by removal of the resulting inorganic salt.
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Purification

Purification of the synthesized L-ribonic acid is crucial to remove unreacted starting materials,
byproducts, and salts.

Methods:

o Crystallization: Recrystallization from a suitable solvent system (e.g., water/ethanol) is a
common method for purifying sugar acids.[7] Seeding with a small crystal of the pure
compound may be necessary to induce crystallization.[8]

o Chromatography: lon-exchange chromatography can be effective for separating the acidic
product from neutral sugars and other impurities.[9]

Analysis

The identity and purity of the synthesized L-ribonic acid can be confirmed using various
analytical techniques.

o High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the
analysis of organic acids.[10][11][12][13]

o Column: A reverse-phase C18 column or a specialized organic acid analysis column can
be used.

o Mobile Phase: An acidic aqueous buffer (e.g., dilute phosphoric or sulfuric acid) is typically
employed.[12][13]

o Detection: UV detection at a low wavelength (e.g., 210 nm) or refractive index (RI)
detection can be used.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for the structural elucidation of carbohydrates and their derivatives.[14][15][16]
[17][18] The spectra would confirm the presence of the carboxylic acid group and the
stereochemistry of the chiral centers.

e Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of L-ribonic acid and to aid in its structural characterization through fragmentation analysis.
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[19][20][21] Derivatization, such as trimethylsilylation, is often employed to increase the
volatility of sugar acids for gas chromatography-mass spectrometry (GC-MS) analysis.[9][19]

Visualizations
General Experimental Workflow for L-Ribonic Acid

The following diagram illustrates a generalized workflow for the synthesis, purification, and
analysis of L-ribonic acid based on standard organic chemistry techniques for aldonic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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